Cas no 2228745-51-3 ((4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine)

• Product Name: (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine
• CAS No: 2228745-51-3
• MF: C₈H₁₀BrFN₂O
• MW: 249.080204486847
• CID: 6052553
• PubChem ID: 165709544
• Update Time: 2025-06-08

(4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine
• [(4-bromo-2-fluoro-6-methoxyphenyl)methyl]hydrazine
• EN300-1924375
• 2228745-51-3

• Inchi： 1S/C8H10BrFN2O/c1-13-8-3-5(9)2-7(10)6(8)4-12-11/h2-3,12H,4,11H2,1H3
• InChI Key： YPMVVBSBKNZHBX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CNN)F

Computed Properties

• Exact Mass: 247.99605g/mol
• Monoisotopic Mass: 247.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Additional information on (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine

Chemical Profile of (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine (CAS No. 2228745-51-3)

(4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine, identified by its CAS number 2228745-51-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylhydrazines, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo substituent at the 4-position, a fluoro group at the 2-position, and a methoxy group at the 6-position on the phenyl ring, contribute to its unique chemical properties and reactivity.

The synthesis of (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the bromo and fluoro substituents enhances the electronic properties of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. These modifications are crucial for further functionalization and for achieving specific biological targets. The methoxy group not only influences the electronic distribution but also plays a role in solubility and metabolic stability, which are critical factors in drug design.

In recent years, arylhydrazines have been extensively studied for their potential as intermediates in the synthesis of bioactive molecules. The compound (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine has been explored in various pharmacological contexts, particularly in the development of novel therapeutic agents. Its structural motifs are reminiscent of several known pharmacophores that exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of electron-withdrawing and electron-donating groups on the aromatic ring creates a rich environment for interactions with biological targets. For instance, studies have suggested that arylhydrazines can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The presence of both bromo and fluoro substituents may enhance binding affinity by improving hydrophobic interactions with protein binding sites.

Furthermore, the methoxy group at the 6-position can influence metabolic pathways by affecting liver enzyme activity. This is particularly relevant in drug development, where metabolic stability is a critical parameter for determining a drug's bioavailability and duration of action. Computational modeling studies have been employed to predict how different substituents on the phenyl ring can modulate metabolic rates, providing valuable insights into potential drug candidates.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the bromo and fluoro groups with high selectivity and yield. These improvements in synthetic chemistry have not only made it easier to access this compound but also opened up new avenues for derivative synthesis.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain inflammatory mediators. For example, modifications to the hydrazine moiety have been found to enhance anti-inflammatory properties without significant toxicity. This aligns with current trends in drug discovery, where there is a growing emphasis on identifying compounds that can modulate inflammatory pathways while minimizing side effects.

The hydrazine group itself is a versatile functional moiety that can participate in various chemical transformations, including condensation reactions with carbonyl compounds to form hydrazones. These hydrazones have been explored as intermediates in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. By incorporating (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine into such reactions, researchers can access novel scaffolds with tailored properties.

Another area where this compound shows promise is in the development of radiolabeled probes for diagnostic imaging. The presence of halogen atoms such as bromo and fluoro makes it amenable to radioisotope labeling techniques like positron emission tomography (PET). PET imaging has become an invaluable tool in both clinical diagnostics and preclinical research, allowing for non-invasive visualization of biological processes at high resolution.

In conclusion, (4-bromo-2-fluoro-6-methoxyphenyl)methylhydrazine (CAS No. 2228745-51-3) represents a fascinating compound with multiple potential applications in pharmaceutical chemistry and medicinal research. Its unique structural features make it an attractive scaffold for drug discovery, particularly for targeting inflammatory pathways. Advances in synthetic methods and computational modeling continue to enhance our ability to explore its full potential, paving the way for new therapeutic agents and diagnostic tools.